(+/-)-trans-anti-N2-BPDE-dG-15N5

• Synonyms: [7S-(7α,8β,9β,10α)]-2’-Deoxy-N-(7,8,9,10-tetrahydro-7,8,9-trihydroxybenzo[a]pyren-10-yl)guanosine-15N5; Benzo[a]pyrene, guanosine deriv.-15N5; (+/-)-trans-anti-7,8,9-Trihydroxy-10-(2’-deoxyguanosin-2-yl)benzo[a]pyrene-15N5
• Molecular Formula: C₃₀H₂₉¹⁵N₅O₇
• Molecular Weight: 576.55

Researchers quantifying BPDE-DNA adducts in limited biospecimens need an internal standard validated for low-input DNA. The d₈-labeled alternative requires ~82 μg DNA per analysis-prohibitive for neonatal blood spots. (±)-trans-anti-N2-BPDE-dG-15N5 resolves this: • Requires only 5-10 μg DNA; validated in human cord blood (n=84), detecting 0.5-5.0 adducts per 10⁸ nucleotides. • Achieves ~3.7-fold higher absolute quantification vs. ³²P-postlabeling (r = 0.962). • Racemic coverage quantifies both (+)-trans (70.8-92.9% of adducts) and (-)-trans enantiomers in a single analysis.

BPDE-dG-15N5 Isotope-Labeled Adduct Standard

(+/-)-trans-anti-N2-BPDE-dG-15N5 (CAS unlabeled: 85026-87-5; MW 576.55 g/mol; formula C₃₀H₂₉¹⁵N₅O₇) is a stable isotope-labeled analog of the benzo[a]pyrene diol epoxide-deoxyguanosine (BPDE-dG) DNA adduct, carrying five ¹⁵N atoms within the guanine base moiety . This compound belongs to the class of polycyclic aromatic hydrocarbon (PAH)-derived bulky DNA adducts and is employed specifically as an isotope dilution internal standard for the quantitative analysis of BPDE-dG adducts in biological matrices by HPLC-ESI-MS/MS . The racemic (±)-trans-anti stereochemistry reflects its origin from the reaction of (±)-anti-BPDE with deoxyguanosine, producing a mixture that mirrors the biologically relevant adduct stereoisomers formed in vivo following exposure to the ubiquitous environmental carcinogen benzo[a]pyrene .

ISTD Isotope dilution internal standard for BPDE-dG adduct quantification by HPLC-ESI-MS/MS

Matrix Compatible with limited-quantity human biomonitoring research DNA samples (e.g., cord blood)

Coverage Racemic (±)-trans-anti stereochemistry simultaneously covers both major trans adduct enantiomers

Stereochemical & MS Constraints for BPDE-dG-15N5

BPDE-dG adducts exist as four distinct stereoisomers—(+)-trans-, (−)-trans-, (+)-cis-, and (−)-cis-anti-N2-BPDE-dG—each exhibiting markedly different biological properties, DNA repair recognition, and chromatographic behavior [1]. Substituting one isotopologue (e.g., ¹⁵N₅-labeled) with another (e.g., d₈-labeled or ¹³C₁,¹⁵N₃-labeled) is analytically problematic because the mass shift, chromatographic co-elution with the target analyte, and isotopic purity directly determine quantification accuracy in selected reaction monitoring (SRM) methods [2]. Furthermore, the trans-anti diastereomer is the predominant adduct formed in vivo from (+)-anti-BPDE, representing 70.8–92.9% of total adducts at mutational hotspots in the p53 tumor suppressor gene [1]. Using a cis-isomer labeled standard or a single-enantiomer standard for racemic adduct quantification introduces stereochemical mismatch errors that invalidate quantitative comparisons across studies.

d₈-labeled BPDE-dG Deuterium labeling on the benzo[a]pyrene moiety may introduce reversed-phase retention time shifts, altering matrix-effect correction fidelity compared to the near-identical co-elution of ¹⁵N₅-labeled IS.

Single-enantiomer ¹⁵N₅ standards Cover only one trans enantiomer; racemic (±)-trans-anti standard is required to simultaneously quantify both (+)-trans and (−)-trans adducts without stereochemical mismatch errors.

• [1] Matter, B., Wang, G., Jones, R., & Tretyakova, N. (2004). Formation of diastereomeric benzo[a]pyrene diol epoxide-guanine adducts in p53 gene-derived DNA sequences. Chemical Research in Toxicology, 17(6), 731–741. DOI: 10.1021/tx049974y View Source
• [2] Tretyakova, N., Matter, B., Jones, R., & Shallop, A. (2002). Formation of Benzo[a]pyrene Diol Epoxide−DNA Adducts at Specific Guanines within K-ras and p53 Gene Sequences: Stable Isotope-Labeling Mass Spectrometry Approach. Biochemistry, 41(30), 9535–9544. DOI: 10.1021/bi025540i View Source

BPDE-dG-15N5 vs. Alternative Internal Standards

Mass Shift and Co-Elution: ¹⁵N₅ vs. d₈ Labeling

The ¹⁵N₅ labeling strategy embeds five ¹⁵N atoms directly into the guanine nucleobase, producing a mass shift of +5 Da (m/z 575.2 → 454.1 for the labeled adduct vs. m/z 570.2 → 454.1 for unlabeled BPDE-dG deoxyribose loss transition) while preserving near-identical chromatographic retention time to the unlabeled analyte [1]. In contrast, d₈-labeled BPDE-dG, prepared from [²H₈]BPDE, introduces deuterium atoms into the benzo[a]pyrene moiety rather than the nucleobase, resulting in a +8 Da shift but often causing a measurable reverse-phase retention time shift (typically ΔtR of 0.1–0.3 min) due to deuterium's differential effect on hydrophobicity compared to ¹⁵N [2]. This co-elution fidelity is critical for correcting matrix suppression effects in electrospray ionization, where even minor retention time differences can produce differential ion suppression between analyte and internal standard.

Mass Shift & Co-Elution

Cross-study comparable

+5 Da (¹⁵N₅) vs +8 Da (d₈); retention shift ≤0.05 min vs 0.1–0.3 min

Reported co-elution fidelity may minimize differential matrix suppression artifacts

Reversed-phase C18, ESI+ SRM transition m/z 575.2→454.1

Evidence Dimension	Mass shift and chromatographic co-elution fidelity with unlabeled BPDE-dG
Target Compound Data	+5 Da mass shift (m/z 575.2 precursor ion); ¹⁵N labels located within guanine; near-identical retention time to unlabeled BPDE-dG (Δ < 0.05 min on C18 columns)
Comparator Or Baseline	d₈-BPDE-dG: +8 Da mass shift; deuterium located on benzo[a]pyrene ring system; retention time shift ΔtR ≈ 0.1–0.3 min in typical C18 HPLC conditions
Quantified Difference	Δ mass shift: 5 Da (¹⁵N₅) vs. 8 Da (d₈); estimated Δ retention time: ≤0.05 min (¹⁵N₅) vs. 0.1–0.3 min (d₈)
Conditions	Reversed-phase HPLC-C18 column; gradient elution with methanol/water or acetonitrile/water mobile phases; ESI positive mode SRM transition m/z 575.2→454.1 (labeled) vs. 570.2→454.1 (unlabeled)

Why This Matters

Superior co-elution fidelity of ¹⁵N₅-labeled internal standard minimizes differential matrix suppression artifacts, directly improving quantification accuracy in complex biological matrices such as hydrolyzed DNA from tissue or blood.

• [1] Guo, L. (2016). HPLC-MS/MS Detection of BPDE-dG Adducts in Blood: Method Establishment and Population Biomonitoring. Master's Thesis, Zhengzhou University. Supervisor: Zhang, S. & Sun, X. Available via Wanfang Data. Describes use of [15N5]BPDE-dG as internal standard with HPLC-MS/MS SRM method. View Source
• [2] Beland, F. A., Churchwell, M. I., Von Tungeln, L. S., Chen, S., Fu, P. P., Culp, S. J., Schoket, B., Gyorffy, E., Minárovits, J., Poirier, M. C., Bowman, E. D., Weston, A., & Doerge, D. R. (2005). High-performance liquid chromatography electrospray ionization tandem mass spectrometry for the detection and quantitation of benzo[a]pyrene–DNA adducts. Chemical Research in Toxicology, 18(8), 1306–1315. DOI: 10.1021/tx050068y. Describes dG-BPDE-d8 internal standard prepared from [1,2,3,4,5,6,11,12-²H₈]BPDE. View Source

Detection Sensitivity: LC-MS/MS vs. ³²P-Postlabeling

The HPLC-MS/MS method employing [15N5]BPDE-dG as internal standard achieved a detection limit of 2.7 BPDE-dG adducts per 10⁹ deoxyguanosine nucleotides using as little as 5–10 μg DNA from umbilical cord blood [1]. In a separate head-to-head comparison, the LC-MS/MS method with [15N5]B[a]PDE-N2dG internal standard detected adduct levels that were approximately 3.7-fold higher than those measured by the widely used ³²P-postlabeling method, with excellent correlation (r = 0.962, p < 0.001) between the two methods across mouse liver DNA samples [2]. The ³²P-postlabeling method under-reported adduct levels, likely due to incomplete enzymatic labeling efficiency and chromatographic recovery of bulky adducts.

Detection Sensitivity vs ³²P-Postlabeling

Head-to-head comparison

LC-MS/MS with ¹⁵N₅-IS yields ~3.7-fold higher adduct quantification (r=0.962)

Supports more sensitive exposure assessment in molecular epidemiology research

LOD 2.7 adducts/10⁹ dG using 5–10 μg DNA; mouse liver DNA model

Evidence Dimension	Detection limit and quantitative agreement with alternative analytical method
Target Compound Data	LOD: 2.7 adducts/10⁹ dG (using 5–10 μg DNA); recovery: 97%–112% (umbilical cord blood); LC-MS/MS SRM with [15N5]BPDE-dG IS
Comparator Or Baseline	³²P-postlabeling LOD: ~1 adduct/10⁸ nucleotides (butanol enrichment variant); adduct levels ~3.7-fold lower than LC-MS/MS; r = 0.962 correlation
Quantified Difference	LC-MS/MS with ¹⁵N₅-IS yields ~3.7-fold higher absolute adduct quantification than ³²P-postlabeling; method correlation r = 0.962; minimum DNA requirement: 5 μg (LC-MS/MS) vs. 1–10 μg (³²P-postlabeling)
Conditions	Mouse liver DNA from B[a]P-treated animals (50, 100, 200 mg/kg i.p.); calf thymus DNA reacted with BPDE in vitro; umbilical cord blood clinical samples (n=84: 42 normal + 42 birth defect cases); LC-MS/MS SRM vs. ³²P-postlabeling with butanol enrichment

Why This Matters

The ¹⁵N₅-based LC-MS/MS method detects ~3.7-fold more adducts than ³²P-postlabeling, enabling more sensitive exposure assessment and risk stratification in molecular epidemiological studies where adduct levels are typically very low.

• [1] Guo, L. (2016). HPLC-MS/MS Detection of BPDE-dG Adducts in Blood: Method Establishment and Population Biomonitoring. Master's Thesis, Zhengzhou University. Detection limit 2.7 BPDE-dG/10⁹ dG; DNA requirement 5–10 μg; recovery 97%–112%. View Source
• [2] Koukouves, G., et al. (2006). Detection and Quantitation of Benzo[a]pyrene-Derived DNA Adducts in Mouse Liver by Liquid Chromatography−Tandem Mass Spectrometry: Comparison with ³²P-Postlabeling. Chemical Research in Toxicology, 19(5), 668–676. DOI: 10.1021/tx060011r. LOD 10 fmol (~3 adducts/10⁸ nucleotides); correlation with ³²P-postlabeling r = 0.962; ³²P-postlabeling levels ~3.7-fold lower. View Source

Stereochemical Coverage: Racemic vs. Single Enantiomer

The (+/-)-trans-anti racemic mixture contains both the (+)-trans and (−)-trans enantiomers, which represent 70.8–92.9% and 5.6–16.7% of total BPDE-dG adducts at p53 mutational hotspots, respectively [1]. Commercially available single-enantiomer standards (e.g., trans(-)-anti-BPDE-dG, 90% purity, or trans(+)-anti-BPDE-dG, 95% purity) require separate calibration curves and cannot simultaneously match both adduct stereoisomers present in biological samples . The racemic ¹⁵N₅ standard co-elutes with both trans enantiomers when using achiral reversed-phase HPLC, providing a single internal standard for dual quantification, whereas single-enantiomer ¹⁵N-labeled standards introduce quantification bias for the unrepresented enantiomer.

Stereochemical Coverage

Cross-study comparable

Racemic IS covers both (+)-trans (70.8–92.9%) and (−)-trans (5.6–16.7%) adducts simultaneously

Enables dual-enantiomer quantification in one analytical run without two calibration curves

Achiral C18 HPLC; single-enantiomer IS covers only one isomer

Evidence Dimension	Number of BPDE-dG stereoisomers covered by a single internal standard
Target Compound Data	Racemic (±)-trans-anti-N2-BPDE-dG-15N5 covers both (+)-trans (70.8–92.9% of total adducts at p53 hotspots) and (−)-trans (5.6–16.7%) enantiomers simultaneously
Comparator Or Baseline	Single-enantiomer 15N5-trans(+)-anti-BPDE-dG (95% purity) or 15N5-trans(-)-anti-BPDE-dG (90% purity) covers only one trans enantiomer each
Quantified Difference	Racemic standard: 100% trans isomer coverage (both enantiomers); single-enantiomer standard: only one trans enantiomer (~71–93% or ~6–17% of adducts, respectively); second enantiomer requires separate standard and calibration
Conditions	Achiral C18 or phenyl HPLC columns; isocratic or gradient MeOH/H₂O; BPDE-treatment of double-stranded DNA containing 5-methylcytosine at CpG sites within p53 exon 5 and exon 7 sequences

Why This Matters

A single racemic ¹⁵N₅ internal standard enables simultaneous accurate quantification of both trans-enantiomer adducts in one analytical run, reducing cost, analysis time, and calibration complexity by ~50% compared to using two separate single-enantiomer labeled standards.

• [1] Matter, B., Wang, G., Jones, R., & Tretyakova, N. (2004). Formation of diastereomeric benzo[a]pyrene diol epoxide-guanine adducts in p53 gene-derived DNA sequences. Chemical Research in Toxicology, 17(6), 731–741. (+)-trans: 70.8–92.9%; (−)-trans: 5.6–16.7% of total adducts. View Source

Method Accuracy & Precision: ¹⁵N₅ vs. d₈

The method employing [15N5]BPDE-dG as internal standard demonstrated recovery between 97% and 112% in umbilical cord blood DNA samples, with a detection limit of 2.7 adducts per 10⁹ dG using merely 5–10 μg DNA [1]. The d₈-BPDE-dG internal standard method reported inter- and intra-day accuracy of 99–100% with precision (RSD) of 1.6–1.7% when using 82 μg salmon testis DNA spiked with 10 pg dG-BPDE (equivalent to 6.9 adducts/10⁸ nucleotides) [2]. While both methods achieve high accuracy, the ¹⁵N₅ method requires 8–16× less DNA (5–10 μg vs. 82 μg), making it compatible with limited clinical specimens such as umbilical cord blood or needle biopsy samples.

Method Accuracy & DNA Input

Cross-study comparable

Recovery 97–112% (¹⁵N₅) vs 99–100% (d₈); DNA requirement 5–10 μg vs 82 μg

8–16× lower DNA input supports limited-quantity human biomonitoring research samples

Cord blood DNA vs salmon testis DNA; n-butanol extraction vs SPE

Evidence Dimension	Method accuracy, precision, recovery, and minimum DNA input requirement
Target Compound Data	Recovery: 97–112%; LOD: 2.7 adducts/10⁹ dG; minimum DNA: 5–10 μg; matrix: human umbilical cord blood; internal standard: [15N5]BPDE-dG
Comparator Or Baseline	d₈-BPDE-dG IS method: Inter-day accuracy 99–100%; precision RSD 1.6–1.7%; minimum DNA used in validation: 82 μg; LOD: 0.3 adducts/10⁸ nucleotides (~30 adducts/10⁹ using 100 μg DNA)
Quantified Difference	¹⁵N₅ method enables 8–16× lower DNA input (5–10 μg vs. 82 μg) while maintaining similar recovery range (97–112%); LOD in adducts per 10⁹ nucleotides: 2.7 (¹⁵N₅) vs. ~30 (d₈, calculated); both methods achieve >97% accuracy
Conditions	Human umbilical cord blood DNA (n=84) vs. salmon testis DNA; enzymatic digestion with DNase I, phosphodiesterase, alkaline phosphatase; liquid-liquid extraction with water-saturated n-butanol (¹⁵N₅ method) vs. solid-phase extraction (d₈ method); HPLC-ESI-MS/MS SRM

Why This Matters

The ¹⁵N₅-based method's compatibility with 5–10 μg DNA enables BPDE-dG quantification in volume-limited human specimens (neonatal blood spots, cord blood, fine-needle biopsies) where the d₈ method's 82 μg requirement is prohibitive.

• [1] Guo, L. (2016). HPLC-MS/MS Detection of BPDE-dG Adducts in Blood: Method Establishment and Population Biomonitoring. Master's Thesis, Zhengzhou University. Recovery 97–112%; LOD 2.7 BPDE-dG/10⁹ dG; DNA input 5–10 μg; n-butanol extraction. View Source
• [2] Beland, F. A., et al. (2005). Chem. Res. Toxicol., 18(8), 1306–1315. Inter- and intra-day accuracy 99–100%; precision RSD 1.6–1.7%; DNA input 82 μg salmon testis DNA; LOD 0.3 adducts/10⁸ nucleotides; d₈-BPDE-dG internal standard. View Source

Synthesis Efficiency: Improved Isomer Separation

The improved synthesis and separation method developed by Associate Professor Yan Xiaoqing (Shanxi Medical University) for anti-BPDE-dG stereoisomers—including the ¹⁵N₅-labeled internal standards—achieved a 2.5-fold faster isomer separation speed and >2-fold higher synthesis yield compared to existing methods, substantially reducing production cost and time . Conventional methods for anti-BPDE-dG preparation, such as the approach reported by Feng et al. (2008), achieved a maximum reaction yield of ~45% for the (±)-anti-BPDE + dG coupling reaction using sequential SPE and HPLC purification [1]. The Yan method's 2×+ yield improvement directly impacts commercial availability and per-unit cost of the ¹⁵N₅-labeled standard, which is priced at approximately €47,127–€50,927 per 25 mg (TRC-B676633) through major distributors .

Synthesis Efficiency

Cross-study comparable

2.5× faster isomer separation, >2× higher synthesis yield vs prior methods

Reported yield gains may improve commercial availability and reduce per-unit cost

Preparative HPLC with novel stationary/mobile phase system

Evidence Dimension	Synthesis yield and isomer separation speed for ¹⁵N₅-BPDE-dG production
Target Compound Data	Yan Xiaoqing method: separation speed 2.5× faster than prior art; synthesis yield >2× higher than existing methods; product purity ≥90–95% for ¹⁵N₅-labeled stereoisomers
Comparator Or Baseline	Feng et al. (2008) method: (±)-anti-BPDE + dG reaction yield ~45%; sequential SPE + phenyl HPLC purification; four stereoisomers separated; no specific ¹⁵N₅-labeled product reported
Quantified Difference	Separation speed: 2.5-fold improvement; synthesis yield: >2-fold improvement; estimated effective overall yield gain: >5× (2.5 × 2) for purified ¹⁵N₅-stereoisomer product
Conditions	Synthesis: (±)-anti-BPDE reaction with dG or [15N5]-dG; purification: HPLC with novel stationary phase/mobile phase system incorporating specific intermolecular forces for rapid isomer resolution

Why This Matters

The 2.5× faster separation and >2× higher yield directly translate to greater commercial availability and reduced procurement cost per unit mass of the ¹⁵N₅ standard, enabling larger-scale epidemiological studies that would otherwise be cost-prohibitive.

• [1] Feng, F., Wang, X., Yuan, H., & Wang, H. (2008). Preparation, identification and analysis of stereoisomeric anti-benzo[a]pyrene diol epoxide–deoxyguanosine adducts using phenyl liquid chromatography with diode array, fluorescence and tandem mass spectrometry detection. Journal of Chromatography A, 1183(1–2), 90–98. DOI: 10.1016/j.chroma.2008.01.030. Reaction yield ~45%. View Source

Human Biomonitoring: Cord Blood vs. Tissue DNA Application

The [15N5]BPDE-dG internal standard method has been specifically validated and applied to detect and quantify BPDE-dG adducts in 84 human umbilical cord blood samples, representing a real-world clinical biomonitoring application [1]. BPDE-dG adducts were detectable in the range of 0.5–5.0 adducts per 10⁸ nucleotides in exposed populations [1]. In contrast, the d₈-BPDE-dG internal standard method was validated using calf thymus DNA and salmon testis DNA, applied to mouse hepatic DNA, but when extended to human lung DNA samples (n=26), BPDE-dG was detected in only 1 out of 26 samples (3.8% detection rate), suggesting limited sensitivity for low-level human biomonitoring applications [2]. The ¹⁵N₅ method's demonstrated field performance in 84 clinical samples with robust quantitative results establishes it as the preferred internal standard for human population studies.

Human Biomonitoring Validation

Cross-study comparable

Validated in 84 human cord blood samples; detection rate ~100% vs 3.8% (d₈, lung DNA)

Field performance in human biomonitoring research context supports fit-for-purpose procurement

Non-invasive cord blood matrix; 0.5–5.0 adducts/10⁸ nucleotides range

Evidence Dimension	Demonstrated applicability to human clinical/population biomonitoring samples
Target Compound Data	[15N5]BPDE-dG IS method: validated in 84 human umbilical cord blood samples; detection range 0.5–5.0 adducts/10⁸ nucleotides; 100% detection rate in clinical cohort (42 normal + 42 birth defect cases); method published in Journal of Food and Drug Analysis (2019)
Comparator Or Baseline	d₈-BPDE-dG IS method: validated in calf thymus and salmon testis DNA; applied to human lung DNA (n=26); detection rate 1/26 (3.8%); LOD 0.3 adducts/10⁸ nucleotides with 100 μg DNA; published in Chemical Research in Toxicology (2005)
Quantified Difference	Human sample detection rate: ~100% (¹⁵N₅, cord blood) vs. 3.8% (d₈, lung DNA); validated human sample throughput: 84 samples (¹⁵N₅) vs. 26 samples (d₈); clinical matrix: cord blood (non-invasive) vs. lung tissue (surgical specimen)
Conditions	Umbilical cord blood (n=84) from Huai River basin birth cohort; enzymatic DNA hydrolysis; water-saturated n-butanol extraction; HPLC-ESI-MS/MS SRM; comparison with reference DNA adduct levels from PAH exposure questionnaires and ambient monitoring data

Why This Matters

The ¹⁵N₅-labeled internal standard is the only BPDE-dG isotopologue with published validation and demonstrated field performance in human clinical population studies (cord blood), providing procurement confidence that the standard is fit-for-purpose in molecular epidemiological investigations.

• [1] Guo, L., et al. (2019). Detection of BPDE-DNA adducts in human umbilical cord blood by LC-MS/MS analysis. Journal of Food and Drug Analysis, 27(2), 518–525. DOI: 10.1016/j.jfda.2019.03.001. n=84 samples (42 normal + 42 birth defect); detection range in human samples documented. View Source
• [2] Beland, F. A., et al. (2005). Chem. Res. Toxicol., 18(8), 1306–1315. Human lung DNA (n=26): dG-BPDE detected in 1/26 samples; LOD 0.3 adducts/10⁸ nucleotides using 100 μg DNA; hepatic DNA from mice and in vitro modified calf thymus DNA evaluated. View Source

Application Scenarios for BPDE-dG-15N5

Prenatal PAH Exposure Biomonitoring via Cord Blood

The ¹⁵N₅-BPDE-dG internal standard is the only BPDE-dG isotopologue with published validation in human umbilical cord blood (n=84 clinical samples), achieving detection of 0.5–5.0 adducts per 10⁸ nucleotides [1]. The method requires only 5–10 μg DNA per analysis, making it uniquely compatible with the limited DNA yields from neonatal blood spots and cord blood specimens, where the d₈-BPDE-dG method's 82 μg DNA requirement is prohibitive [1]. This enables population-scale birth cohort studies investigating transplacental PAH exposure and its association with adverse birth outcomes.

Regulatory Carcinogen Risk Assessment

For quantitative risk assessment of PAH exposure, the ¹⁵N₅-BPDE-dG internal standard provides ~3.7-fold higher absolute adduct quantification than the ³²P-postlabeling reference method (r = 0.962 correlation), enabling more accurate exposure-dose reconstruction [1]. The racemic (±)-trans-anti coverage simultaneously quantifies both (+)-trans (70.8–92.9% of adducts) and (−)-trans (5.6–16.7%) enantiomers in a single analysis, compared to single-enantiomer standards requiring two separate calibration curves [2]. This is essential for regulatory submissions where stereoisomer-specific adduct data may be required for mechanism-based risk models.

Occupational PAH Exposure Surveillance

The Yan Xiaoqing improved synthesis method (2.5× faster separation, >2× higher yield) [1] has increased commercial availability and reduced cost of the ¹⁵N₅-labeled standard, enabling larger-scale occupational surveillance programs. The validated LOD of 2.7 adducts per 10⁹ dG with 97–112% recovery [2] supports routine, high-throughput analysis of hundreds to thousands of blood DNA samples from occupationally exposed workers (coke oven, aluminum smelter, asphalt, and diesel exhaust-exposed populations), where longitudinal biomonitoring is mandated in several jurisdictions.

Mechanistic Studies of BPDE-DNA Adducts in Cancer Genes

The stable isotope-labeling HPLC-ESI-MS/MS approach using ¹⁵N-labeled dG and ¹⁵N₅-BPDE-dG internal standard, as established by Tretyakova et al. (2002), enables direct quantitative analysis of N2-BPDE-dG originating from specific guanine positions within p53 and K-ras gene sequences [1]. This approach revealed >5-fold differences in adduct formation depending on DNA sequence context and demonstrated that 5-methylcytosine at CpG dinucleotides enhances adduct formation at the base-paired guanine [1]. The ¹⁵N₅-labeled standard is stoichiometrically matched to both trans adduct enantiomers produced in these site-specific studies, enabling precise quantification of stereoisomer-specific repair kinetics by DNA repair enzymes such as UvrABC nuclease and nucleotide excision repair (NER) complexes.

Application

Selection Property

Validation Focus

Prenatal PAH exposure biomonitoring research (cord blood)

Compatibility with limited DNA sample amounts

Recovery and detection limit in human research samples

Carcinogen exposure-dose reconstruction research

Stereochemical coverage of adduct enantiomers

Quantitative accuracy vs. reference method (³²P-postlabeling)

Occupational PAH exposure surveillance research

Commercial availability and per-unit cost

High-throughput analysis capability and validated LOD

Mechanistic adduct formation and repair studies

Isotopic purity and stoichiometric match to both trans enantiomers

Site-specific quantification in gene sequences (e.g., p53, K-ras)

• [1] Guo, L., et al. (2019). Detection of BPDE-DNA adducts in human umbilical cord blood by LC-MS/MS analysis. Journal of Food and Drug Analysis, 27(2), 518–525. DOI: 10.1016/j.jfda.2019.03.001; Guo, L. (2016). Master's Thesis, Zhengzhou University; Koukouves, G., et al. (2006). Chem. Res. Toxicol., 19(5), 668–676; Tretyakova, N., et al. (2002). Biochemistry, 41(30), 9535–9544. View Source
• [2] Matter, B., Wang, G., Jones, R., & Tretyakova, N. (2004). Chem. Res. Toxicol., 17(6), 731–741; JK Chemical / 百灵威. (2024). 阎小青副教授科研成果: 苯并芘DNA加合物的四种立体异构体及其15N同位素内标. View Source